Cas no 1248140-72-8 (methyl 3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate)

• Product Name: methyl 3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate
• CAS No: 1248140-72-8
• MF: C₁₁H₁₉N₃O₂
• MW: 225.287462472916
• CID: 5820233
• PubChem ID: 61925167
• Update Time: 2025-06-11

methyl 3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-propanoic acid, α,3,5-trimethyl-α-(methylamino)-, methyl ester
• Methyl 3-(3,5-dimethyl-1h-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate
• AKOS011199101
• EN300-1140017
• 1248140-72-8
• CS-0346988
• methyl 3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate

• Inchi： 1S/C11H19N3O2/c1-8-6-9(2)14(13-8)7-11(3,12-4)10(15)16-5/h6,12H,7H2,1-5H3
• InChI Key： RLCUIWISPPKLHT-UHFFFAOYSA-N
• SMILES： C(N1C(=CC(C)=N1)C)C(C)(NC)C(=O)OC

Computed Properties

• Exact Mass: 225.147726857g/mol
• Monoisotopic Mass: 225.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 339.0±42.0 °C(Predicted)
• pka: 6.46±0.20(Predicted)

Additional information on methyl 3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate

Professional Introduction to Methyl 3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate (CAS No. 1248140-72-8)

Methyl 3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate, identified by its CAS number 1248140-72-8, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex heterocyclic and functional group architecture, has garnered attention for its potential applications in drug discovery and medicinal chemistry. The presence of both pyrazole and amino functionalities makes it a versatile scaffold for the development of novel therapeutic agents.

The structural motif of methyl 3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate incorporates a pyrazole ring substituted at the 3 and 5 positions with methyl groups. This substitution pattern enhances the electronic properties of the pyrazole core, making it more susceptible to interactions with biological targets. The adjacent carboxylate group and the secondary amine functionality further contribute to the compound's reactivity and binding affinity. Such structural features are often exploited in the design of small-molecule inhibitors and activators targeting various biological pathways.

In recent years, there has been a surge in research focused on developing novel scaffolds for therapeutic intervention. Pyrazole derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. For instance, compounds containing the pyrazole moiety have shown promise in the treatment of inflammation, infectious diseases, and even cancer. The specific substitution pattern in methyl 3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate may confer unique pharmacological properties that make it an attractive candidate for further investigation.

The utility of this compound extends beyond its potential as a lead molecule in drug development. It serves as a valuable intermediate in synthetic chemistry, allowing chemists to construct more complex molecules through various coupling and functionalization reactions. The presence of both a carboxylate group and an amine moiety provides multiple points of attachment for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of molecular structures like methyl 3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate. Molecular docking studies have been employed to predict binding interactions with target proteins, providing insights into potential mechanisms of action. These computational approaches complement experimental efforts by allowing researchers to prioritize candidates based on predicted binding affinities and selectivity profiles.

The synthesis of methyl 3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include condensation reactions to form the pyrazole ring, followed by alkylation and functional group interconversions to introduce the desired substituents. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the carbon-carbon bonds within this complex molecule.

In conclusion, methyl 3-(3,5-dimethyl-1H-pyrazol-1-yl)-2-methyl-2-(methylamino)propanoate (CAS No. 1248140-72-8) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and versatile reactivity make it an excellent candidate for further exploration as a therapeutic agent or synthetic intermediate. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in the development of innovative treatments for a wide range of diseases.